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Compound of Interest

Compound Name: Phenyl 2-aminoacetate

Cat. No.: B8728338

Get Quote

An in-depth exploration of the chemical identity, synthesis, properties, and applications of

Phenyl 2-aminoacetate, a valuable building block in modern drug discovery and organic

synthesis.

Introduction
Phenyl 2-aminoacetate, also known by its synonym glycine phenyl ester, is an organic

compound that holds significant interest for researchers and professionals in the fields of

medicinal chemistry, drug development, and synthetic organic chemistry. As an ester of the

simplest proteinogenic amino acid, glycine, and the aromatic alcohol, phenol, this molecule

combines the fundamental structural motifs of a primary amine, an ester, and a phenyl group.

This unique combination of functional groups makes Phenyl 2-aminoacetate a versatile

intermediate for the synthesis of a wide array of more complex molecules, including

peptidomimetics, pharmaceutical agents, and other biologically active compounds. This

technical guide provides a comprehensive overview of the essential chemical identifiers,

synthetic methodologies, physicochemical properties, and key applications of Phenyl 2-
aminoacetate, offering a valuable resource for scientists engaged in cutting-edge research.
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A clear and unambiguous identification of a chemical compound is paramount for scientific

communication and experimental reproducibility. Phenyl 2-aminoacetate is cataloged and

recognized through a variety of systematic naming conventions and unique identifiers. The

most critical of these is the Chemical Abstracts Service (CAS) number, which provides a

definitive and universally recognized identifier for this specific chemical substance.

🔒 FULL PROTOCOL TRUNCATED
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Synthesis of Phenyl 2-aminoacetate
The synthesis of Phenyl 2-aminoacetate can be approached through several established

esterification methods. The choice of a particular synthetic route often depends on factors such

as the availability of starting materials, desired scale, and the need to protect the reactive

amino group. A common and effective strategy involves the Fischer-Speier esterification of

glycine with phenol in the presence of a strong acid catalyst.[2] However, due to the amphoteric

nature of glycine, direct esterification can be challenging as the basic amino group can be

protonated by the acid catalyst.[3] Therefore, methods involving the protection of the amino

group or the use of more reactive acylating agents are often preferred for higher yields and

purity.

General Synthetic Workflow
The synthesis of Phenyl 2-aminoacetate can be conceptualized as a multi-step process that

ensures the efficient formation of the desired ester while minimizing side reactions. A logical

workflow would involve the protection of the amino group of glycine, followed by the

esterification of the carboxylic acid with phenol, and concluding with the deprotection of the

amino group to yield the final product.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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